Cas no 1451194-69-6 (N-Linoleoylethanolamine-d4)

• Product Name: N-Linoleoylethanolamine-d4
• CAS No: 1451194-69-6
• MF: C₂₀H₃₇NO₂
• MW: 327.537933111191
• CID: 1318296
• Update Time: 2025-05-25

N-Linoleoylethanolamine-d4 Chemical and Physical Properties

Names and Identifiers

• (9Z,12Z)-N-[2-Hydroxy(2H4)ethyl]-9,12-octadecadienamide
• Linoleoyl Ethanolamide-d4
• N-Linoleoylethanolamine-d4
• KQXDGUVSAAQARU-UKNLGWMGSA-N

• Inchi： 1S/C20H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h6-7,9-10,22H,2-5,8,11-19H2,1H3,(H,21,23)/b7-6-,10-9-/i18D2,19D2
• InChI Key： KQXDGUVSAAQARU-UKNLGWMGSA-N
• SMILES： C(NC([2H])([2H])C([2H])([2H])O)(=O)CCCCCCC/C=C\C/C=C\CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids

Additional information on N-Linoleoylethanolamine-d4

N-Linoleoylethanolamine-d4: A Comprehensive Overview

N-Linoleoylethanolamine-d4 (CAS No. 1451194-69-6) is a specialized compound that has garnered significant attention in the fields of biochemistry, pharmacology, and nutritional science. This compound is a derivative of ethanolamine, a naturally occurring amino alcohol, and is characterized by the presence of a linoleoyl group attached to the nitrogen atom. The "-d4" designation indicates that this compound is deuterated, meaning it contains four deuterium atoms, which are often used in scientific research for isotopic labeling purposes.

The structure of N-Linoleoylethanolamine-d4 is composed of a central ethanolamine backbone (HOCH2CH2NH-) with a linoleoyl group (C18H32CO-) attached to the nitrogen atom. The linoleoyl group is an unsaturated fatty acid with two double bonds, which contributes to the compound's unique physical and chemical properties. The deuterium atoms in the "-d4" version provide additional stability and are particularly useful in spectroscopic studies, such as nuclear magnetic resonance (NMR) spectroscopy, where deuterium can be used to silence certain signals or track molecular dynamics.

Recent research has highlighted the potential of N-Linoleoylethanolamine-d4 in various applications. One area of interest is its role in lipid metabolism and its potential as a bioactive compound with anti-inflammatory properties. Studies have shown that ethanolamine derivatives, including those with unsaturated fatty acid chains like linoleoyl, can influence cellular signaling pathways and modulate inflammatory responses. This makes N-Linoleoylethanolamine-d4 a promising candidate for further investigation in the development of anti-inflammatory agents.

In addition to its biological applications, N-Linoleoylethanolamine-d4 has also been explored for its potential in food science and nutrition. As a derivative of linoleic acid, which is an essential fatty acid for human health, this compound may play a role in enhancing the bioavailability of nutrients or serving as a precursor for other bioactive molecules. Researchers are particularly interested in understanding how this compound interacts with cellular membranes and whether it can be utilized to improve dietary interventions aimed at reducing inflammation or promoting overall health.

The deuterated version of this compound, N-Linoleoylethanolamine-d4, offers unique advantages for analytical purposes. Deuterium labeling allows scientists to track the compound's behavior in vivo or in vitro with greater precision. For instance, in metabolic studies, the incorporation of deuterium can help researchers trace the fate of the compound within biological systems, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties.

Furthermore, advancements in analytical techniques have made it possible to study N-Linoleoylethanolamine-d4 at unprecedented levels of detail. Techniques such as high-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) have enabled researchers to identify and quantify this compound in complex biological matrices. These tools are essential for understanding its pharmacokinetics and pharmacodynamics, which are critical factors in drug development and therapeutic applications.

Another emerging area of research involving N-Linoleoylethanolamine-d4 is its potential role in neuroprotection and neurodegenerative diseases. Ethanolamine derivatives have been shown to exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. Given its structure and bioactivity profile, N-Linoleoylethanolamine-d4 may hold promise as a therapeutic agent for conditions such as Alzheimer's disease or Parkinson's disease, where inflammation and oxidative stress play significant roles.

In conclusion, N-Linoleoylethanolamine-d4 (CAS No. 1451194-69-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with the benefits of deuterium labeling, makes it an invaluable tool for research in biochemistry, pharmacology, nutrition, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both basic science and applied research.